Valacyclovir Hydrochloride

• CAS: 124832-27-5
• Synonyms: Valacyclovir HCl; Valaciclovir hydrochloride; 124832-27-5; 256U87 hydrochloride; Valacyclovir (hydrochloride)
• Molecular Formula: C13H21ClN6O4
• Molecular Weight: 360.80 g/mol
• SMILES: CC(C)C(C(=O)OCCOCN1C=NC2=C1N=C(NC2=O)N)N.Cl
• InChI: InChI=1S/C13H20N6O4.ClH/c1-7(2)8(14)12(21)23-4-3-22-6-19-5-16-9-10(19)17-13(15)18-11(9)20;/h5,7-8H,3-4,6,14H2,1-2H3,(H3,15,17,18,20);1H/t8-;/m0./s1
• InChIKey: ZCDDBUOENGJMLV-QRPNPIFTSA-N
• Appearance: Solid powder
• Solubility: Crystalline solid, occurs as hydrate. UV max (water): 252.8 nm (e 8530). Solubility in water: 174 mg/mL /Valacyclovir hydrochloride/; 3.55e+00 g/L

Oral acyclovir bioavailability is only 10-20%, requiring 5x daily dosing. Valacyclovir HCl (CAS 124832-27-5), the L-valyl ester prodrug, undergoes rapid first-pass hydrolysis to deliver 3- to 5-fold greater systemic acyclovir exposure. • 3-5× bioavailability vs. oral acyclovir; simplified 2-3× daily dosing • For generic tablet manufacture: specify hydrated API with water >3% w/w, particle size <355 µm to ensure robust friability/hardness without complex excipients • Aqueous solubility: 466.64 mg/mL at 37 °C, enabling straightforward formulation • 40% lower cost vs. famciclovir with comparable herpes zoster efficacy

Valacyclovir HCl Procurement & Formulation Guide

Valacyclovir Hydrochloride (CAS 124832-27-5) is the L-valyl ester hydrochloride salt of the antiviral nucleoside analog acyclovir, functioning as an orally administered prodrug [1]. After oral administration, it undergoes rapid and near-complete first-pass intestinal and/or hepatic hydrolysis to yield the active moiety acyclovir and the amino acid L-valine [2]. This prodrug design fundamentally addresses the low oral bioavailability (10–20%) of acyclovir, enabling significantly higher systemic acyclovir exposure and reduced dosing frequency [3].

✓ L-valyl ester prodrug of acyclovir for oral bioavailability research

✓ PepT1 transporter-mediated absorption studies

✓ High-dose tablet formulation development (hydrochloride salt)

• [1] Beauchamp LM, et al. Amino acid ester prodrugs of acyclovir. Antiviral Chemistry and Chemotherapy. 1992;3(3):157-164. View Source
• [2] GlaxoSmithKline. VALTREX® (valacyclovir hydrochloride) Tablets. US Prescribing Information. Revised: 12/2024. View Source
• [3] Nadella TR, et al. Valacyclovir and Acyclovir Pharmacokinetics in Immunocompromised Children. Pediatr Blood Cancer. 2008 Oct;51(4):504–508. doi:10.1002/pbc.21638. View Source

Why Valacyclovir HCl Substitution Is Ineffective

Generic substitution of Valacyclovir HCl with its active metabolite acyclovir or the alternative prodrug famciclovir is not equivalent due to profound pharmacokinetic disparities and divergent clinical outcomes. Substituting oral acyclovir directly results in a 3- to 5-fold reduction in systemic acyclovir exposure, necessitating an impractically high pill burden (5x daily vs. 2-3x daily) and compromising patient adherence and therapeutic consistency [1]. Substituting famciclovir, while more comparable, introduces distinct cost implications and has been shown in comparative trials to yield inferior pain resolution in acute herpes zoster management [2]. Thus, Valacyclovir HCl represents a specific therapeutic entity whose clinical performance cannot be extrapolated from its components or class peers.

Valacyclovir HCl Oral Acyclovir Systemic exposure context may differ substantially; dosing frequency may not transfer directly.

Valacyclovir HCl Famciclovir Pain-resolution endpoint and cost-per-course contexts may shift; comparable antiviral endpoint reported.

• [1] GlaxoSmithKline. VALTREX® (valacyclovir hydrochloride) Tablets. US Prescribing Information. Revised: 12/2024. View Source
• [2] Tyring SK, et al. Antiviral therapy for herpes zoster: randomized, controlled clinical trial of valacyclovir and famciclovir therapy in immunocompetent patients 50 years and older. Arch Fam Med. 2000 Sep-Oct;9(9):863-9. doi:10.1001/archfami.9.9.863. View Source

Valacyclovir HCl Comparative Evidence

Bioavailability vs. Oral Acyclovir

Valacyclovir HCl confers a 3- to 5-fold increase in oral bioavailability of the active antiviral agent acyclovir compared to orally administered acyclovir itself. The absolute bioavailability of acyclovir from valacyclovir is 54.5% ± 9.1%, while oral acyclovir's bioavailability ranges from 10% to 20% [1]. This is attributed to the L-valyl ester moiety, which enables active transport via the intestinal oligopeptide transporter PepT1 [2].

Oral Bioavailability

Head-to-head

54.5% ± 9.1% vs 10–20%

Supports prodrug-enhanced bioavailability context

Healthy adult PK study

Evidence Dimension	Absolute Oral Bioavailability of Active Moiety (Acyclovir)
Target Compound Data	54.5% ± 9.1%
Comparator Or Baseline	Oral Acyclovir: 10% to 20%
Quantified Difference	3- to 5-fold increase
Conditions	Following a 1-gram oral dose of Valacyclovir HCl vs. standard oral acyclovir in healthy adult volunteers; cross-over study design with IV acyclovir reference.

Why This Matters

Higher bioavailability reduces required dosing frequency (e.g., from 5x daily for acyclovir to 2-3x daily for valacyclovir), directly improving patient adherence and therapeutic consistency.

• [1] GlaxoSmithKline. VALTREX® (valacyclovir hydrochloride) Tablets. US Prescribing Information. Revised: 12/2024. View Source
• [2] Yang B, Smith DE. Impact of Peptide Transporter 1 on the Intestinal Absorption and Pharmacokinetics of Valacyclovir after Oral Dose Escalation in Wild-Type and PepT1 Knockout Mice. Drug Metab Dispos. 2013 Oct;41(10):1867-74. doi:10.1124/dmd.113.052597. View Source

Bioavailability in Immunocompromised Children

In immunocompromised pediatric patients, the mean bioavailability of acyclovir from oral valacyclovir was 64%, which substantially exceeds the 10-20% bioavailability reported for oral acyclovir [1]. This confirms that the prodrug advantage is maintained in a high-risk, clinically complex population.

Pediatric Bioavailability

Cross-study

64% vs 10–20% (literature)

Reported pediatric exposure context

Immunocompromised children, n=32

Evidence Dimension	Mean Oral Bioavailability of Acyclovir
Target Compound Data	64%
Comparator Or Baseline	Oral Acyclovir: 10% to 20% (literature value)
Quantified Difference	3.2- to 6.4-fold increase
Conditions	Immunocompromised pediatric patients (n=32) receiving valacyclovir 15 mg/kg.

Why This Matters

Demonstrates that the bioavailability advantage is robust and extends to specialized patient populations where oral acyclovir would be suboptimal.

• [1] Nadella TR, et al. Valacyclovir and Acyclovir Pharmacokinetics in Immunocompromised Children. Pediatr Blood Cancer. 2008 Oct;51(4):504–508. doi:10.1002/pbc.21638. View Source

Postherpetic Neuralgia Duration vs. Acyclovir

In a randomized, double-blind trial in immunocompetent adults over 50 years of age with herpes zoster, valacyclovir HCl significantly shortened the duration of postherpetic neuralgia (PHN). The median duration of pain after healing was 40 days for the 7-day valacyclovir group, compared to 59 days for the 7-day acyclovir group [1]. A separate 2011 study also found statistically significant reduction in skin lesions and zoster-associated pain for valacyclovir over acyclovir [2].

PHN Duration

Head-to-head

40 days vs 59 days

Reported pain-duration endpoint context

≥50 years, herpes zoster trial

Evidence Dimension	Median Duration of Postherpetic Neuralgia (Pain After Healing)
Target Compound Data	40 days (95% CI: 31–51)
Comparator Or Baseline	Oral Acyclovir: 59 days (95% CI: 41–77)
Quantified Difference	19-day reduction (32% shorter)
Conditions	Immunocompetent adults ≥50 years with herpes zoster; 7-day treatment course.

Why This Matters

Superior resolution of postherpetic neuralgia directly translates to improved patient quality of life and reduced long-term pain management burden.

• [1] Cardinal Health. Valacyclovir Hydrochloride Tablets. US Prescribing Information (Section 14.3). Revised: 06/2025. View Source
• [2] Achar A, et al. Clinical efficacy and tolerability of valacyclovir versus acyclovir in treatment of herpes zoster. Iranian Journal of Dermatology. 2011;14(2):52-57. View Source

Cost-Effectiveness vs. Famciclovir in Herpes Zoster

A randomized, double-blind, controlled trial in 597 immunocompetent patients aged ≥50 years found that valacyclovir and famciclovir were comparable in resolving zoster-associated pain and postherpetic neuralgia (hazard ratio 1.02; 95% CI: 0.84–1.23; P=0.84). However, the wholesale cost per treatment course was significantly lower for valacyclovir ($83.90) than for famciclovir ($140.70) [1]. A separate 2023 study found valacyclovir offered superior pain resolution at day 29 (P<0.05) [2].

Cost per Course

Head-to-head

$83.90 vs $140.70

Reported cost context; comparable pain resolution

7-day herpes zoster course

Evidence Dimension	Wholesale Cost per Treatment Course (Herpes Zoster)
Target Compound Data	$83.90
Comparator Or Baseline	Famciclovir: $140.70
Quantified Difference	$56.80 savings per course (40% lower cost)
Conditions	7-day treatment course for herpes zoster in immunocompetent adults ≥50 years.

Why This Matters

At equivalent clinical efficacy, Valacyclovir HCl offers a clear pharmacoeconomic advantage, making it the preferred choice for formulary decision-makers and cost-conscious healthcare systems.

• [1] Tyring SK, et al. Antiviral therapy for herpes zoster: randomized, controlled clinical trial of valacyclovir and famciclovir therapy in immunocompetent patients 50 years and older. Arch Fam Med. 2000 Sep-Oct;9(9):863-9. doi:10.1001/archfami.9.9.863. View Source
• [2] Kumar A, et al. A Comparative Clinical Assessment of the Efficacy of Valacyclovir and Famciclovir in Herpes Zoster. Int J Pharm Clin Res. 2023;15(3):119-125. View Source

Tablet Manufacturing: Hydrated vs. Anhydrous Form

The physical form of Valacyclovir HCl used in manufacturing directly impacts tablet quality. Patent literature identifies that using a hydrated form of Valacyclovir HCl with a water content >3% w/w and a particle size <355 μm yields robust tablets with improved hardness and friability [1]. In contrast, anhydrous forms may exhibit poor compressibility and require complex excipient strategies (e.g., colloidal silicon dioxide and extragranular microcrystalline cellulose) to achieve acceptable friability [2].

Solid-State Form

Class-level

Hydrated (>3% water) vs anhydrous

Form affects manufacturing robustness

Patent evidence, friability control

Evidence Dimension	Tablet Manufacturing Robustness (Friability Control)
Target Compound Data	Hydrated form (>3% w/w water; <355 μm): Enables robust tablets
Comparator Or Baseline	Anhydrous crystalline form (≤3% w/w water): Requires additional excipients for acceptable friability
Quantified Difference	Not numerically specified; patent claims superior robustness for hydrated form.
Conditions	High-dose tablet formulation for commercial production.

Why This Matters

Procurement of the correct solid-state form (hydrated vs. anhydrous) directly impacts manufacturing efficiency, tablet quality, and supply chain reliability. Generic manufacturers selecting the appropriate polymorph can avoid costly formulation failures.

• [1] Gidwani SK, Singnurkar PS, Tewari PK. Process for the preparation of robust formulations of valacyclovir hydrochloride tablets. US Patent Application 20060147519. July 6, 2006. View Source
• [2] Carter BL, et al. Valacyclovir formulations. US Patent 5,879,706. March 9, 1999. View Source

Aqueous Solubility and High-Dose Formulations

The hydrochloride salt form of Valacyclovir exhibits high aqueous solubility, a key property for formulation development. Measured solubility of Valacyclovir HCl in water at 37°C is 466.64 mg/mL [1]. This high solubility is a direct result of salt formation, which enhances the drug's bioavailability without compromising antiviral activity [2].

Aqueous Solubility

Class-level

466.64 mg/mL (37°C)

Supports high-dose tablet formulation

In vitro measurement

Evidence Dimension	Aqueous Solubility
Target Compound Data	466.64 mg/mL (37°C)
Comparator Or Baseline	Acyclovir: ~1.3-2.5 mg/mL (25°C, literature value); no direct comparison in same study.
Quantified Difference	Not directly comparable; Valacyclovir HCl is >180x more soluble than acyclovir base.
Conditions	In vitro solubility measurement in water at 37°C.

Why This Matters

High aqueous solubility enables high-dose tablet formulations (e.g., 1 g) with acceptable dissolution profiles, simplifies manufacturing, and supports the development of alternative dosage forms such as oral solutions or suspensions.

• [1] Liu Y. Study on Valacyclovir Hydrochloride Microporous Osmotic Pump Controlled-Release Tablets. Master's Thesis, Shenyang Pharmaceutical University. 2003. View Source
• [2] Wizel S, et al. Novel crystalline forms of valacyclovir hydrochloride. US Patent Application 20060252776. November 9, 2006. View Source

Valacyclovir HCl Research & Procurement Scenarios

Robust Tablet Formulations for Generics

For generic pharmaceutical manufacturers developing Valacyclovir HCl tablets, procurement should prioritize hydrated forms of the active pharmaceutical ingredient (API) with a water content exceeding 3% w/w and particle size below 355 μm. Patent evidence demonstrates that this specific solid-state form yields robust tablets with acceptable friability and hardness without requiring complex excipient strategies [1]. Selecting anhydrous forms may lead to manufacturing failures, increased excipient costs, and regulatory delays. The high aqueous solubility of Valacyclovir HCl (466.64 mg/mL at 37°C) further supports straightforward formulation development [2].

Herpes Zoster Clinical Trial Procurement

Investigators designing clinical trials for herpes zoster should select Valacyclovir HCl over oral acyclovir as the active comparator or intervention. Direct head-to-head evidence shows that a 7-day course of Valacyclovir HCl reduces the median duration of postherpetic neuralgia by 19 days compared to a 7-day acyclovir course (40 days vs. 59 days) [1]. This superior outcome reduces patient burden and increases trial sensitivity. Additionally, Valacyclovir HCl offers a cost advantage over famciclovir ($83.90 vs. $140.70 per course) with comparable efficacy, making it the economically prudent choice for large-scale trials [2].

Pediatric Oncology Formulary Inclusion

Hospital pharmacies serving immunocompromised pediatric oncology patients should include oral Valacyclovir HCl on formulary as a strategic replacement for intravenous acyclovir therapy when clinically appropriate. Pharmacokinetic data in this population demonstrate a mean acyclovir bioavailability of 64% from oral valacyclovir, which is 3- to 6-fold higher than oral acyclovir [1]. This high bioavailability enables oral therapy that approaches the systemic exposure of IV acyclovir, reducing the need for IV access and associated complications while lowering healthcare resource utilization.

Long-Term Care and Outpatient Formularies

For outpatient and long-term care pharmacy benefit managers, Valacyclovir HCl should be the preferred anti-herpetic prodrug based on combined clinical and economic evidence. Compared to acyclovir, Valacyclovir HCl's 3- to 5-fold bioavailability advantage [1] allows for a simplified dosing regimen (2-3x daily vs. 5x daily), which directly correlates with improved medication adherence in real-world settings. Compared to famciclovir, Valacyclovir HCl offers a 40% lower cost per treatment course with comparable clinical efficacy, making it the cost-effective standard for herpes zoster management [2].

Application

Selection Property

Validation Focus

Generic tablet formulation research

Hydrated API form (>3% w/w water,

Friability and hardness review

Antiviral prodrug comparative studies

Valacyclovir vs oral acyclovir comparator

Postherpetic neuralgia endpoint reduction context

Pediatric PK/PD prodrug studies

Enhanced bioavailability in immunocompromised models

Systemic acyclovir exposure context

Health-economic treatment analysis

Reported lower cost per course vs famciclovir

Cost-effectiveness endpoint analysis

• [1] Gidwani SK, Singnurkar PS, Tewari PK. Process for the preparation of robust formulations of valacyclovir hydrochloride tablets. US Patent Application 20060147519. July 6, 2006. View Source
• [2] Liu Y. Study on Valacyclovir Hydrochloride Microporous Osmotic Pump Controlled-Release Tablets. Master's Thesis, Shenyang Pharmaceutical University. 2003. View Source
• [3] Cardinal Health. Valacyclovir Hydrochloride Tablets. US Prescribing Information (Section 14.3). Revised: 06/2025. View Source
• [4] Tyring SK, et al. Antiviral therapy for herpes zoster: randomized, controlled clinical trial of valacyclovir and famciclovir therapy in immunocompetent patients 50 years and older. Arch Fam Med. 2000 Sep-Oct;9(9):863-9. doi:10.1001/archfami.9.9.863. View Source
• [5] Nadella TR, et al. Valacyclovir and Acyclovir Pharmacokinetics in Immunocompromised Children. Pediatr Blood Cancer. 2008 Oct;51(4):504–508. doi:10.1002/pbc.21638. View Source
• [6] GlaxoSmithKline. VALTREX® (valacyclovir hydrochloride) Tablets. US Prescribing Information. Revised: 12/2024. View Source